Cas no 4420-24-0 (20β-Dihydrocortisone O-Diacetate)

• Product name: 20β-Dihydrocortisone O-Diacetate
• CAS No: 4420-24-0
• MF: C₂₅H₃₄O₇
• MW: 446.533268451691
• CID: 2841722
• PubChem ID: 72710641

20β-Dihydrocortisone O-Diacetate Chemical and Physical Properties

Names and Identifiers

• 20β-Dihydrocortisone O-Diacetate
• 4AL1U7J3NA
• Pregn-4-en-3,11-dione, 20,21-bis(acetyloxy)-17-hydroxy-, (20R)-
• UNII-4AL1U7J3NA
• 4420-24-0
• 17,20,21-Trihydroxypregn-4-ene-3,11-dione 20,21-diacetate, (20R)-
• (20R)-17,20,21-trihydroxypregn-4-ene-3,11-dione 20,21-diacetate
• 20beta-Dihydrocortisone O-Diacetate
• Q27259345
• 4-Pregnene-17alpha,20beta,21-triol-3,11-dione 20,21-diacetate [MI]
• 4-Pregnene-17alpha,20beta,21-triol-3,11-dione 20,21-diacetate
• 4-PREGNENE-17.ALPHA.,20.BETA.,21-TRIOL-3,11-DIONE 20,21-DIACETATE
• 4-PREGNENE-17.ALPHA.,20.BETA.,21-TRIOL-3,11-DIONE 20,21-DIACETATE [MI]

• Inchi： InChI=1S/C25H34O7/c1-14(26)31-13-21(32-15(2)27)25(30)10-8-19-18-6-5-16-11-17(28)7-9-23(16,3)22(18)20(29)12-24(19,25)4/h11,18-19,21-22,30H,5-10,12-13H2,1-4H3
• InChI Key： DCSFDYNORBQIEW-UHFFFAOYSA-N
• SMILES： CC(=O)OCC(OC(C)=O)C1(O)CCC2C3CCC4=CC(=O)CCC4(C)C3C(=O)CC12C |t:18|

Computed Properties

• Exact Mass: 446.23045342Da
• Monoisotopic Mass: 446.23045342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives